Cas no 223553-05-7 (3-Bromo-5-(3-methoxyprop-1-yn-1-yl)pyridine)

• Product Name: 3-Bromo-5-(3-methoxyprop-1-yn-1-yl)pyridine
• CAS No: 223553-05-7
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 2113519
• Update Time: 2023-08-04

3-Bromo-5-(3-methoxyprop-1-yn-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(3-methoxy-1-propyn-1-yl)Pyridine
• MDQMCUDEOSGIOD-UHFFFAOYSA-N
• 3-bromo-5-(3-methoxyprop-1-yn-1-yl)pyridine
• Pyridine, 3-bromo-5-(3-methoxy-1-propyn-1-yl)-
• 3-Bromo-5-(3-methoxyprop-1-yn-1-yl)pyridine

• Inchi： 1S/C9H8BrNO/c1-12-4-2-3-8-5-9(10)7-11-6-8/h5-7H,4H2,1H3
• InChI Key： MDQMCUDEOSGIOD-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C#CCOC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 22.1